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methoxyethyl)aminojethyl}))amine

CAS No.: 819813-92-8

Cat. No.: B3286102

Get Quote
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Technical Guide for Switchable Hydrophilicity Solvent (SHS) Systems

Executive Summary

This application note details the operational protocols for using Diethyl({2-[(2-
methoxyethyl)amino]ethyl})amine (referred to herein as DEMEEA) as a Switchable
Hydrophilicity Solvent (SHS). Unlike traditional volatile organic solvents (VOCSs) like hexane or
dichloromethane, DEMEEA belongs to a class of "smart" diamine solvents that can reversibly
toggle their polarity upon exposure to COz.

Key Advantages of DEMEEA:

« Diamine Architecture: Contains both a tertiary amine (diethyl) and a secondary amine,
offering superior phase-switching kinetics compared to monoamines.
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» Enhanced Lipophilicity: The diethyl group provides a higher logP (octanol-water partition
coefficient) than its dimethyl analogs, making it an aggressive solvent for heavy lipids, crude
oils, and hydrophobic pharmaceutical intermediates.

o Energy Efficiency: Solvent recovery is achieved via mild thermal shifts or inert gas sparging,
eliminating energy-intensive distillation.

Chemical Profile & Mechanism of Action

Molecule:
-Diethyl-

-(2-methoxyethyl)ethane-1,2-diamine Structure:

The Switching Mechanism

The core utility of DEMEEA lies in its reaction with CO: in the presence of water.

o Neutral State (Hydrophobic): Under air or nitrogen, DEMEEA is a non-polar liquid miscible
with oils and immiscible with water. It functions similarly to hexane.

« lonic State (Hydrophilic): Upon COz2 bubbling, the secondary and tertiary amine sites
protonate to form bicarbonate and carbamate salts. The molecule becomes water-soluble
and immiscible with oils.

Reaction Pathway:

(Note: Secondary amines may also transiently form carbamates

, which eventually hydrolyze to bicarbonates in excess water).

Visualization of the Switching Cycle
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Figure 1: The reversible polarity switch of DEMEEA triggered by COs-.

Application Protocols
Protocol A: Extraction of Lipids from Biomass (e.g.,
Algae, Soy, Seeds)

Context: Replacing hexane in solid-liquid extraction. DEMEEA penetrates cell walls effectively
in its neutral state.

Materials:

» Dried Biomass (ground to <1mm particle size)

DEMEEA (Neutral form)

CO:z cylinder (Industrial grade is sufficient)

Water (Deionized)

Heat source (Water bath at 60°C)
Step-by-Step Methodology:
o Solid-Liquid Extraction:

o Mix Biomass and DEMEEA in a 1:5 (w/v) ratio in a sealed flask.
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o Stir at room temperature (25°C) for 60 minutes.

o Optimization: For recalcitrant cell walls, heat to 40°C.

e Filtration:
o Filter the mixture to remove solid biomass residue.
o Result: A single-phase liquid filtrate containing DEMEEA + Dissolved Lipids.
e Phase Switching (The "Switch"):
o Add water to the filtrate (Volume ratio 1:1 relative to DEMEEA).
o Insert a gas dispersion tube and bubble CO:2 through the mixture at a rate of ~100 mL/min.
o Observation: The mixture will warm slightly (exothermic) and become turbid.
o Continue bubbling for 30—60 minutes until two distinct layers form.

e Separation:

o

Transfer to a separatory funnel.

[¢]

Top Layer: Extracted Lipids (Hydrophobic product).

[¢]

Bottom Layer: Water + Protonated DEMEEA (lonic solution).

[e]

Drain the bottom layer. The top layer is your pure extract.

e Solvent Recovery:
o Take the bottom aqueous layer and heat to 60—70°C OR sparge with N2/Air.
o COgz is released.[1][2][3][4] DEMEEA reverts to its neutral, hydrophobic form.

o DEMEEA separates from the water (forms a top layer). Decant and recycle.[1][2][3][5]

Protocol B: Homogeneous Catalyst Recovery
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Context: Recovering a hydrophobic catalyst (e.g., Grubbs, Pd-complexes) from a reaction
mixture.

Workflow Diagram:

Reaction Mixture
(Product + Catalyst + DEMEEA)

Catalyst precipitates or
partitions to Organic Phase

Catalyst stays in Aqueous
(if modified ligands used)

Add Water + CO2 Sparging

[ Phase Separation j

Organic Phase Aqueous Phase
(Product) (DEMEEA-H+ + Catalyst?)

Is Catalyst Hydrophobic?

Click to download full resolution via product page

Figure 2: General workflow for separation. Note: Most hydrophobic catalysts will partition into
the organic product phase or precipitate when DEMEEA becomes ionic.

Quantitative Performance Data
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BENGHE

The following table summarizes expected physical properties and extraction efficiencies based

on diamine SHS literature (Vanderveen et al., 2018).

lonic DEMEEA
Parameter Neutral DEMEEA Impact on Process
(Carbonated)
High logP ensures
good oil solubility; low
Log Kow
~1.5-2.0 (Est.) <-1.0 logP ensures
(Octanol/Water)
complete removal
from oil.
o o o Enables biphasic
Water Miscibility Immiscible Fully Miscible )
separation.
Critical: Carbonated
Viscosity (25°C) Low (<5 cP) High (> 100 cP) phase is viscous.
Ensure robust stirring.
N/A High BP prevents
Boiling Point > 180°C (Decomposes/Reverts  evaporative losses
) during extraction.
Superior to
Residual Solvent in monoamines due to
N/A < 50 ppm

Oil

better aqueous

partitioning.

Troubleshooting & Optimization
Incomplete Phase Separation (Emulsions)

e Cause: Insufficient ionic strength or presence of surfactants in the biomass.

e Solution:

o Increase COz2 sparging time to ensure full protonation.

o Add a small amount of brine (NacCl) to the aqueous phase to exploit the "Salting-out"

effect, pushing the organic layer out more aggressively.
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High Viscosity in Aqueous Phase

o Cause: Diamine carbamates form strong hydrogen bond networks.

e Solution: Maintain the aqueous phase temperature at 35—-40°C during separation. Do not
cool below 20°C, as viscosity increases exponentially.

Solvent Degradation (Oxidation)

» Risk: Amines can oxidize over time, turning yellow/brown.

e Prevention: Store DEMEEA under Nitrogen or Argon. During the "CO2 removal" step, use N2
sparging rather than air sparging if recycling for >10 cycles.

Safety & Handling (E-E-A-T)

o Toxicity: Like most aliphatic amines, DEMEEA is corrosive to skin and eyes. Wear nitrile
gloves and chemical splash goggles.

 Volatility: While less volatile than diethylamine, it still possesses a distinct amine odor. Work
in a fume hood.

o Exotherm: The reaction with CO:z is exothermic. On a large scale (>1L), monitor temperature
to prevent runaway heating, though it is generally self-limiting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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